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Compound of Interest

Compound Name: Zineb

Cat. No.: B1676502

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Zineb. Adherence to these
procedures is vital for personal safety and to minimize environmental contamination.

Zineb, a zinc ethylenebis(dithiocarbamate) (polymeric) compound, is a light-colored, odorless
powder.[1] It is recognized as a potential mutagen and is handled as a possible carcinogen with
extreme caution.[1] The substance is unstable when exposed to heat, moisture, and light.[1]

Health Hazards

Exposure to Zineb can occur through inhalation, skin contact, and eye contact. The primary
health risks include:

« Irritation to the eyes, skin, and respiratory tract.
» Potential for allergic skin reactions and dermatitis with prolonged contact.
o Systemic effects such as headaches, dizziness, nausea, and vomiting.

» Possible effects on the liver and damage to red blood cells (anemia) with repeated exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling Zineb to minimize exposure. The
following table summarizes the required PPE.
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Body Area

Required PPE

Specifications and
Remarks

Respiratory Protection

Respirator with an effective

particulate filter

A P2 filter respirator is
recommended for harmful
particles. For increased
protection, use in combination
with a self-contained breathing
apparatus in pressure-demand

or positive-pressure mode.

Hand Protection

Chemical-resistant gloves

Use gloves made of any
waterproof material. Nitrile
gloves are a suitable option.
Always wash the outside of

gloves before removing them.

Eye Protection

Safety goggles or a face shield

Provides protection from dust

and potential splashes.

Body Protection

Long-sleeved shirt, long pants,

and/or coveralls

Coveralls should be worn to

protect the skin.

Foot Protection

Shoes plus socks

Enclosed shoes are required.

Operational Plan for Handling Zineb

1.

Preparation and Handling Area:

Work in a well-ventilated area, preferably a chemical fume hood or with local exhaust

ventilation, to minimize dust.

Ensure an eyewash station and safety shower are readily accessible.

Remove all sources of ignition as Zineb is a combustible solid and its dust can form

explosive mixtures with air.

Prohibit eating, drinking, and smoking in areas where Zineb is handled.
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2. Handling Procedure:

Use non-sparking tools.

3. Hygiene:

Emergency Procedures

First Aid:

Before working with Zineb, ensure you are trained on its proper handling and storage.
Wear the full required PPE as detailed in the table above.

Avoid actions that generate dust. If appropriate, moisten the powder first to prevent dusting.

After handling, wash hands and any exposed skin thoroughly with soap and water.

Remove and wash contaminated clothing before reuse.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, lifting the upper
and lower lids. Remove contact lenses if

present. Seek medical attention.

Skin Contact

Quickly remove contaminated clothing.
Immediately wash the contaminated skin with

large amounts of soap and water.

Move the person from the exposure area to

Inhalation fresh air. If breathing has stopped, begin rescue
breathing. Seek prompt medical attention.
Do not induce vomiting. If the person is
Ingestion conscious, wash their mouth with water and give

plenty of water to drink. Seek medical attention.
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Spill Response:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Protect: Don the full required PPE before re-entering the area.

» Contain: Prevent the spill from spreading.

¢ Clean-up: Collect the powdered material using a vacuum or a wet method to avoid creating
dust. Do not dry sweep. Place the collected material into sealed containers for disposal.

o Decontaminate: Thoroughly clean the spill area with soap and water.

Disposal Plan

Proper disposal of Zineb and contaminated materials is crucial to prevent environmental
contamination.

» Waste Collection: Collect all Zineb waste, including contaminated PPE and cleaning
materials, in designated, labeled, and sealed containers. The container must be labeled
"Hazardous Waste".

» Disposal Method: Dispose of the waste through a licensed hazardous waste disposal
company. Do not dispose of Zineb or contaminated materials into sewage systems or water
bodies.

¢ Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.
Contact your state's Department of Environmental Protection (DEP) or the regional office of
the Environmental Protection Agency (EPA) for specific recommendations.

Storage

o Store Zineb in a cool, dry, dark, and well-ventilated place.

o Keep containers tightly closed.
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o Store away from incompatible materials such as strong bases (e.g., sodium hydroxide,
potassium hydroxide) and mercury compounds.

Quantitative Data

While no official occupational exposure limits have been established for Zineb, the following
toxicological data is available.

Metric Value Species
Acute Oral LD50 1850 - 8900 mg/kg Rat (male)
Acute Dermal LD50 >2500 mg/kg Rabbit
Inhalation LC50 (4H) 800 mg/m3 Rat (male)

Data sourced from a Material Safety Data Sheet for Zineb 80W.

Workflow for Safe Handling of Zineb
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Preparation
- Work in a ventilated area (fume hood)
- Ensure safety equipment is accessible
- Remove ignition sources

Before handling

Don Personal Protective Equipment (PPE)
- Respirator
- Chemical-resistant gloves
- Safety goggles
- Coveralls

Proceed to work

Handling Zineb
- Avoid generating dust
- Use non-sparking tools
- Follow experimental protocol

\

\
After completion ‘\In case of spill or exposure

Post-Handling Hygiene
- Wash hands and exposed skin
- Decontaminate work surfaces

Emergency Procedures

- Follow first aid for exposure
- Execute spill response protocol

Segregate waste

Waste Disposal

- Collect waste in labeled, sealed containers
- Dispose as hazardous waste via licensed company

I
I
:Store waste appropriately before pickup

Storage

- Store in a cool, dry, dark, ventilated area
- Keep container tightly closed

Click to download full resolution via product page

Caption: Workflow for the safe handling of Zineb from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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